1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclohexen-1-ylmethyl)piperazine

• Molecular Formula: C17H23ClN2O2S
• Molecular Weight: 354.9 g/mol
• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-4-(cyclohex-3-en-1-ylmethyl)piperazine
• InChI: InChI=1S/C17H23ClN2O2S/c18-16-6-8-17(9-7-16)23(21,22)20-12-10-19(11-13-20)14-15-4-2-1-3-5-15/h1-2,6-9,15H,3-5,10-14H2
• InChI Key: CKVAUIQKJCZOOC-UHFFFAOYSA-N
• SMILES: C1CC(CC=C1)CN2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Cl

Description

1-[(4-Chlorophenyl)sulfonyl]-4-(3-cyclohexen-1-ylmethyl)piperazine, commonly known as CSP, is a chemical compound that has been widely studied for its potential applications in scientific research. CSP belongs to the family of piperazine derivatives and has been found to exhibit a range of biological activities that make it a promising candidate for various research studies.

Mechanism of Action

The mechanism of action of CSP involves the inhibition of various enzymes and receptors that are involved in the regulation of cellular processes. CSP has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It has also been found to modulate the activity of various neurotransmitter receptors, including the dopamine D2 receptor.
Biochemical and Physiological Effects
CSP has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and prostaglandins, leading to a reduction in inflammation. CSP has also been found to modulate the release of neurotransmitters, leading to changes in neuronal activity. In addition, CSP has been found to exhibit antitumor activity by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

CSP has several advantages as a research tool. It is highly selective in its activity, meaning that it can be used to target specific cellular processes. CSP is also relatively easy to synthesize, making it readily available for use in research studies. However, CSP also has some limitations. It can be difficult to obtain high purity and yield of CSP, which can limit its use in certain experiments. In addition, CSP can be toxic at high concentrations, which can limit its use in in vivo studies.

Future Directions

There are several future directions for research on CSP. One area of interest is the development of CSP analogs that exhibit improved selectivity and potency. Another area of interest is the study of CSP in combination with other drugs, to determine whether it can enhance their therapeutic effects. Finally, the potential use of CSP as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders, warrants further investigation.
Conclusion
In conclusion, CSP is a promising compound that has been extensively studied for its potential applications in scientific research. It exhibits a range of biological activities and has been found to modulate various cellular processes. While CSP has several advantages as a research tool, it also has some limitations that must be considered. Future research on CSP will likely focus on the development of analogs and the investigation of its potential therapeutic applications.

Synthesis Methods

The synthesis of CSP involves the reaction between 1-(4-chlorophenyl)sulfonyl-piperazine and 3-cyclohexen-1-ylmethylamine in the presence of a suitable catalyst. The reaction proceeds via a nucleophilic substitution mechanism, resulting in the formation of CSP as the final product. The synthesis method has been optimized to yield high purity and yield of CSP.

Scientific Research Applications

CSP has been extensively studied for its potential applications in scientific research. It has been found to exhibit a range of biological activities, including antitumor, anti-inflammatory, and analgesic effects. CSP has also been studied for its potential as a neuroprotective agent and as a modulator of neurotransmitter release.